molecular formula C11H19NO3S2 B8380578 3-[5-(1,2-Dithiolan-3-yl)pentanoylamino]propionic acid

3-[5-(1,2-Dithiolan-3-yl)pentanoylamino]propionic acid

Cat. No.: B8380578
M. Wt: 277.4 g/mol
InChI Key: LAPLOZWQNIKWIS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-[5-(1,2-Dithiolan-3-yl)pentanoylamino]propionic acid is a useful research compound. Its molecular formula is C11H19NO3S2 and its molecular weight is 277.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H19NO3S2

Molecular Weight

277.4 g/mol

IUPAC Name

3-[5-(dithiolan-3-yl)pentanoylamino]propanoic acid

InChI

InChI=1S/C11H19NO3S2/c13-10(12-7-5-11(14)15)4-2-1-3-9-6-8-16-17-9/h9H,1-8H2,(H,12,13)(H,14,15)

InChI Key

LAPLOZWQNIKWIS-UHFFFAOYSA-N

Canonical SMILES

C1CSSC1CCCCC(=O)NCCC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

The reaction was effected as described in Example 49, but using 213 mg of methyl 3-[5-(1,2-dithiolan-3-yl)pentanoylamino]propionate (prepared as described in Example 55), 4 ml of methanol and 1.80 ml of a 1N aqueous solution of sodium hydroxide. The solvent was removed from the reaction mixture by distillation under reduced pressure. Water was added to the residue. The resulting mixture was neutralized by the addition of 2N aqueous hydrochloric acid, after which it was extracted with ethyl acetate. The extract was washed with a saturated aqueous solution of sodium chloride and then dried over anhydrous sodium sulfate. Ethyl acetate was removed from the extract by distillation under reduced pressure. The residue was dissolved in dioxane, after which it was lyophilised, to give 0.11 g of the title compound as a pale yellow amorphous substance, melting at 74 to 76° C.
Quantity
213 mg
Type
reactant
Reaction Step One
[Compound]
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aqueous solution
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0 (± 1) mol
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Reaction Step Two
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0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
4 mL
Type
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Reaction Step Four

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